Cas no 2229124-51-8 (3-2-(dimethylamino)phenyl-2,2-dimethylpropan-1-ol)

• Product Name: 3-2-(dimethylamino)phenyl-2,2-dimethylpropan-1-ol
• CAS No: 2229124-51-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6029712
• PubChem ID: 165711983
• Update Time: 2025-10-28

3-2-(dimethylamino)phenyl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)phenyl-2,2-dimethylpropan-1-ol
• EN300-1759488
• 3-[2-(dimethylamino)phenyl]-2,2-dimethylpropan-1-ol
• 2229124-51-8

• Inchi： 1S/C13H21NO/c1-13(2,10-15)9-11-7-5-6-8-12(11)14(3)4/h5-8,15H,9-10H2,1-4H3
• InChI Key： DRUWLMCSTLTSHH-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-2-(dimethylamino)phenyl-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229124-51-8)

3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229124-51-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents. The presence of a dimethylamino group and a bulky dimethylpropanol moiety makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications due to its ability to modulate biological activity, making it a subject of ongoing studies in drug discovery.

The chemical structure of 3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol includes a phenyl ring substituted with a dimethylamino group at the ortho position, coupled with a 2,2-dimethylpropan-1-ol side chain. This configuration imparts distinct physicochemical properties, such as moderate solubility in polar solvents and stability under standard laboratory conditions. These attributes make it suitable for various synthetic transformations, particularly in the preparation of more complex molecules. The compound's molecular weight and logP value are critical parameters that influence its pharmacokinetic profile, a topic frequently searched by professionals in the pharmaceutical industry.

One of the most discussed applications of 3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol is its role as a building block in the synthesis of central nervous system (CNS) targeting agents. Given the rising global focus on mental health and neurological disorders, this compound has become a hotspot in research circles. Its structural similarity to known pharmacophores allows for the development of analogs with potential anxiolytic or antidepressant effects. This aligns with the increasing number of searches related to "new CNS drug candidates" and "neuroactive compound synthesis" in academic and industrial databases.

In addition to its pharmaceutical relevance, 3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol is also explored in material science. Its aromatic and aliphatic components contribute to its utility in designing advanced polymeric materials and liquid crystals. These applications are particularly relevant in the context of sustainable technology and green chemistry, which are trending topics in scientific communities. Researchers often query "sustainable chemical intermediates" or "eco-friendly material precursors", highlighting the compound's versatility beyond traditional medicinal uses.

The synthesis of 3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. These processes are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Detailed synthetic protocols are frequently sought after in organic chemistry forums and research publications, reflecting the compound's technical significance. Moreover, its CAS No. 2229124-51-8 serves as a unique identifier, enabling precise tracking in regulatory and commercial contexts.

Market dynamics for 3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol indicate a steady demand, driven by its dual utility in drug development and material science. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to cater to diverse client needs. The compound's niche applications ensure its position as a high-value chemical in specialty markets. Industry reports and market analysis frequently feature this compound, especially in discussions about "emerging chemical intermediates" and "pharmaceutical raw materials".

Safety and handling of 3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol adhere to standard laboratory practices. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. This aspect is crucial for laboratories and industries that prioritize chemical safety protocols, a topic increasingly emphasized in workplace safety trainings and guidelines.

In conclusion, 3-(2-(Dimethylamino)phenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229124-51-8) stands out as a multifaceted compound with broad applications in pharmaceuticals and material science. Its structural uniqueness and functional versatility make it a subject of continuous research and commercial interest. For those exploring "innovative chemical intermediates" or "drug discovery building blocks", this compound offers promising opportunities. As scientific advancements progress, its role in addressing contemporary challenges in health and technology is expected to expand further.